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Compound of Interest

Compound Name:
4-Bromo-2,5-

dimethylphenylboronic acid

Cat. No.: B164600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2,5-
dimethylphenylboronic acid, a key organoboron compound in modern organic synthesis. It

details the compound's chemical structure, physicochemical properties, and a representative

experimental protocol for its application in Suzuki-Miyaura cross-coupling reactions.

Chemical Structure and Formula
4-Bromo-2,5-dimethylphenylboronic acid is an organoboron compound featuring a boronic

acid functional group attached to a phenyl ring, which is further substituted with a bromine atom

and two methyl groups.[1] This substitution pattern makes it a valuable building block in

medicinal chemistry and materials science.[1] The chemical formula for this compound is

C8H10BBrO2.[1][2][3]

Chemical Structure:
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 130870-00-7[1][2][4]

Molecular Formula C8H10BBrO2[1][2][3][5]

SMILES Cc1cc(c(C)cc1B(O)O)Br[1][5]

InChI
InChI=1S/C8H10BBrO2/c1-5-4-8(10)6(2)3-

7(5)9(11)12/h3-4,11-12H,1-2H3[1][5]

Synonyms
4-Bromo-2,5-dimethylbenzeneboronic acid, (4-

Bromo-2,5-dimethyphenyl)boronic acid[1][4]

Physicochemical Properties
4-Bromo-2,5-dimethylphenylboronic acid typically appears as a white to off-white crystalline

solid.[1] Its solubility in polar solvents like water and alcohols is a characteristic feature of

boronic acids, stemming from their ability to form hydrogen bonds.[1]

Table 2: Quantitative Physicochemical Data

Property Value

Molecular Weight 228.88 g/mol [1][2][4]

Melting Point 194-202 °C[4]

Boiling Point 350.3 ± 52.0 °C at 760 mmHg

Purity Typically ≥98%

Core Application: Suzuki-Miyaura Cross-Coupling
A primary application for 4-Bromo-2,5-dimethylphenylboronic acid is its use as a coupling

partner in the palladium-catalyzed Suzuki-Miyaura reaction.[1] This reaction is a fundamental

method for forming carbon-carbon bonds, particularly for synthesizing complex biaryl structures
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that are often scaffolds for pharmacologically active molecules.[6] The efficiency of the Suzuki

coupling is significantly influenced by the choice of base, solvent, and catalyst system.[6][7]

The following is a representative protocol for the Suzuki-Miyaura cross-coupling reaction using

an aryl halide and a boronic acid like 4-Bromo-2,5-dimethylphenylboronic acid. This

procedure is based on established methods for similar substrates.[7][8]

Materials:

Aryl Halide (e.g., 4-bromoanisole) (1.0 mmol, 1.0 equiv)

4-Bromo-2,5-dimethylphenylboronic acid (1.2 mmol, 1.2 equiv)

Palladium Catalyst (e.g., Pd(PPh₃)₄) (0.03 mmol, 3 mol%)[7]

Base (e.g., K₃PO₄) (3.0 mmol, 3.0 equiv)[7]

Solvent (e.g., 1,4-Dioxane/H₂O, 4:1 mixture) (10 mL)[7]

Procedure:

Preparation: To a round-bottom or Schlenk flask, add the aryl halide, 4-Bromo-2,5-
dimethylphenylboronic acid, the palladium catalyst, and the base.[7]

Degassing: Evacuate the flask and backfill with an inert gas (e.g., Nitrogen or Argon). Repeat

this cycle three times to ensure an oxygen-free environment.[7][8]

Solvent Addition: Add the degassed solvent mixture to the flask via syringe.[7][8]

Reaction: Stir the reaction mixture and heat to 90 °C under the inert atmosphere for 12

hours.[7] Monitor the reaction progress using an appropriate technique such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and

wash with water and brine.[7][8]

Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate,

filter, and concentrate under reduced pressure.[7][8] The resulting crude product can be
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purified by column chromatography on silica gel to afford the desired biaryl product.[7][8]

Visualized Workflow: The Suzuki-Miyaura Catalytic
Cycle
The Suzuki-Miyaura reaction proceeds via a catalytic cycle involving a palladium catalyst. The

key steps are the oxidative addition of the aryl halide to the Pd(0) complex, followed by

transmetalation with the boronic acid (activated by a base), and finally, reductive elimination to

yield the coupled product and regenerate the catalyst.[8][9]
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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